Methyl 3-(1-methyl-1H-1,2,4-triazol-5-yl)-3-oxopropanoate
Cat. No. B8696561
M. Wt: 183.16 g/mol
InChI Key: UHDKPCWUKLAQGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07674801B2
Procedure details
NaH (7.84 g, 196 mmol of a 60% dispersion in oil) was added portionwise to a solution of 6.18 g (34.5 mmol) of 1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone (Ohta, S.; Kawasaki, I.; Fukuno, A.; Yamashita, M.; Tada, T.; Kawabata, T. Chem. Pharm. Bull. (1993), 41(7), 1226-31) in 100 ml dimethylcarbonate. The mixture was heated to 90° C. for 2 hour forming a thick slurry. After cooling to room temperature, the mixture was slowly transferred to 1N HCl over ice. The mixture was brought to about pH 7 with NaHCO3, then saturated with NaCl and extracted 4 times with EtOAc. The combined EtOAc layers were dried over anhydrous MgSO4, then concentrated to give an oil that was chromatographed on silica gel (100% DCM followed by gradient elution to 50% EtOAc in DCM). The title compound (5.3 g) was obtained as an oil. NMR: 3.78 (s, 3H), 4.11 (s, 2H), 4.22 (s, 3H), 7.94 (s, 1H).
Name
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH3:3][N:4]1[C:8]([C:9](=[O:11])[CH3:10])=[N:7][CH:6]=[N:5]1.Cl.C([O-])(O)=O.[Na+].[CH3:18][O:19][C:20](=O)[O:21]C>>[CH3:3][N:4]1[C:8]([C:9](=[O:11])[CH2:10][C:20]([O:19][CH3:18])=[O:21])=[N:7][CH:6]=[N:5]1 |f:0.1,4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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6.18 g
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Type
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reactant
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Smiles
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CN1N=CN=C1C(C)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Step Four
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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COC(OC)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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forming a thick slurry
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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saturated with NaCl and extracted 4 times with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined EtOAc layers were dried over anhydrous MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to give an oil that
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CUSTOM
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Type
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CUSTOM
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Details
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was chromatographed on silica gel (100% DCM followed by gradient elution to 50% EtOAc in DCM)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1N=CN=C1C(CC(=O)OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
